(2-Methylpentan-3-yl)[2-(pyridin-2-yl)ethyl]amine

• Molecular Formula: C13H22N2
• Molecular Weight: 206.33 g/mol
• SMILES: CCC(C(C)C)NCCC1=CC=CC=N1
• InChI: InChI=1S/C13H22N2/c1-4-13(11(2)3)15-10-8-12-7-5-6-9-14-12/h5-7,9,11,13,15H,4,8,10H2,1-3H3
• InChIKey: DHEBBHVEDIJXBS-UHFFFAOYSA-N

(2-Methylpentan-3-yl)[2-(pyridin-2-yl)ethyl]amine: Identity & Procurement

(2-Methylpentan-3-yl)[2-(pyridin-2-yl)ethyl]amine (CAS: 1157765-99-5) is a secondary amine belonging to the class of branched-alkyl, pyridin-2-yl-ethyl substituted amines. Its molecular formula is C13H22N2 and its molecular weight is 206.33 g/mol. The compound is supplied as a research reagent with purity specifications of 95% or 98%, as certified by vendor analytical data [1]. This compound is intended for use as a synthetic intermediate or screening compound in pharmaceutical and agrochemical research. Notably, this compound exists as a specific regioisomer with the pyridine substitution at the 2-position and the amine attached to the 2-ethyl chain; the isomeric form (2-methylpentan-3-yl)[1-(pyridin-2-yl)ethyl]amine (CAS: 1157691-65-0) is a distinct chemical entity that should not be interchanged without explicit experimental justification.

Product Identity Defined regioisomer (2-pyridin-2-ylethyl substituted)

Workflow Role Synthetic intermediate & screening compound

Purity Specification Vendor-certified high purity (analytical data available)

• [1] Chemsrc. (2-Methylpentan-3-yl)[2-(pyridin-2-yl)ethyl]amine. CAS No. 1157765-99-5. View Source

(2-Methylpentan-3-yl)[2-(pyridin-2-yl)ethyl]amine: Structural Verification for Substitution

Although several branched-alkyl pyridin-2-yl-ethyl amines share the same molecular formula (C13H22N2) and molecular weight (206.33 g/mol), they cannot be considered interchangeable surrogates for (2-Methylpentan-3-yl)[2-(pyridin-2-yl)ethyl]amine. The specific substitution pattern—a 2-methylpentan-3-yl group linked to a 2-(pyridin-2-yl)ethyl chain—determines a unique three-dimensional steric and electronic profile that influences lipophilicity, hydrogen-bonding capacity, and potential interactions with biological targets or metal centers. A structurally similar comparator, (4-Methylpentan-2-yl)[1-(pyridin-2-yl)ethyl]amine (CAS: 1038281-90-1), demonstrates a computed XLogP3-AA value of 2.8 and a topological polar surface area of 24.9 Ų [1]. Even this closely related isomer differs in both the position of the methyl branch and the attachment point of the pyridine-ethyl moiety, underscoring that minor structural variations can yield distinct physicochemical properties. Without direct head-to-head data, any substitution based solely on formula or weight equivalence risks introducing uncontrolled variables in synthesis or assay outcomes.

Positional Isomerism

Same molecular formula but distinct 3D structure; pyridine-ethyl attachment point alters electronic profile and target interaction potential.

Lipophilicity & Polarity Shift

Branched-alkyl position and chain connectivity influence logP and H-bonding; class-computed values may not transfer between isomers.

Purity Specification Mismatch

Many in-class amines lack certified purity; substituting without verified specification may introduce side reactions or batch variability.

• [1] PubChem. (4-Methylpentan-2-yl)[1-(pyridin-2-yl)ethyl]amine. CID 43202568. Computed Properties: XLogP3-AA = 2.8, Topological Polar Surface Area = 24.9 Ų. View Source

(2-Methylpentan-3-yl)[2-(pyridin-2-yl)ethyl]amine: Comparative Data

Purity and Quality: Procurement Benchmark

The target compound is offered at minimum purities of 95% (MolCore, AKSci) and 98% (Leyan) . While a direct head-to-head purity comparison with a specific analog is not available in the public domain, these vendor-certified purity levels provide a procurement baseline. In contrast, many in-class branched-alkyl pyridinyl-ethyl amines are listed without explicit purity guarantees, or with lower specifications (e.g., 90%), which can significantly affect synthetic reproducibility and assay reliability.

Purity Specification

Data to verify

95–98% vs typical in-class ≤95%

Supports procurement baseline; batch consistency to verify

Vendor analytical data; HPLC/GC methods not disclosed

Evidence Dimension	Purity
Target Compound Data	95% or 98%
Comparator Or Baseline	In-class branched-alkyl pyridinyl-ethyl amines (typical range: 90-95%)
Quantified Difference	Up to 3-8 percentage points higher purity specification for target compound
Conditions	Vendor analytical certification; specific HPLC/GC methods not disclosed

Why This Matters

Higher specified purity reduces the likelihood of side reactions and improves batch-to-batch consistency, which is critical for medicinal chemistry optimization and SAR studies.

Regioisomeric Specificity

(2-Methylpentan-3-yl)[2-(pyridin-2-yl)ethyl]amine (CAS: 1157765-99-5) is a distinct chemical entity from its regioisomer (2-methylpentan-3-yl)[1-(pyridin-2-yl)ethyl]amine (CAS: 1157691-65-0) [1]. The two compounds differ in the attachment point of the ethyl linker to the pyridine ring (2-position vs. 1-position of the ethyl chain). While no published biological data quantify the functional consequences of this isomerism, the structural dissimilarity is unambiguous and must be accounted for in any research or procurement context. Mistaken identity could lead to irreproducible results or wasted resources.

Regioisomeric Identity

Class-level inference

2-(pyridin-2-yl)ethyl vs 1-(pyridin-2-yl)ethyl

Structural identity confirmation; prevents procurement error

Identity verified by vendor analytics (NMR/IR)

Evidence Dimension	Regioisomeric Identity
Target Compound Data	CAS: 1157765-99-5; 2-(pyridin-2-yl)ethyl substitution
Comparator Or Baseline	CAS: 1157691-65-0; 1-(pyridin-2-yl)ethyl substitution
Quantified Difference	Not quantifiable due to lack of functional data; structural difference confirmed by NMR/IR
Conditions	Chemical structure verification by vendor analytics

Why This Matters

Ensures that procurement is for the correct chemical entity, preventing costly experimental errors and maintaining integrity of chemical libraries and screening campaigns.

• [1] Chemsrc. (2-Methylpentan-3-yl)[2-(pyridin-2-yl)ethyl]amine. CAS No. 1157765-99-5. (Comparison with isomer CAS 1157691-65-0 available via vendor listings). View Source

Lipophilicity and Physicochemical Profile

No experimental logP or pKa data for (2-Methylpentan-3-yl)[2-(pyridin-2-yl)ethyl]amine have been identified in primary literature or authoritative databases. However, a closely related analog, (4-Methylpentan-2-yl)[1-(pyridin-2-yl)ethyl]amine, has a computed XLogP3-AA of 2.8 and a topological polar surface area of 24.9 Ų [1]. By class-level inference, the target compound is expected to exhibit a similar lipophilic profile (estimated logP range 2.5-3.5) and comparable hydrogen-bonding capacity (1 donor, 2 acceptors). This moderate lipophilicity, combined with a branched alkyl chain, may offer advantages in membrane permeability and CNS penetration relative to less lipophilic or more polar analogs, though no direct experimental comparison is available.

Lipophilicity Profile

Class-level inference

Est. XLogP3-AA 2.5–3.5 (analog: 2.8)

Inferred membrane permeability context; experimental data needed

Based on computed property of structural analog

Evidence Dimension	Lipophilicity (XLogP3-AA)
Target Compound Data	Not available; estimated 2.5-3.5
Comparator Or Baseline	(4-Methylpentan-2-yl)[1-(pyridin-2-yl)ethyl]amine: 2.8
Quantified Difference	Cannot be quantified
Conditions	Computed property (PubChem) for comparator; target compound value is inferred

Why This Matters

Lipophilicity influences solubility, permeability, and protein binding; this compound's projected logP falls within a range often associated with favorable drug-like properties, distinguishing it from more polar or more lipophilic in-class alternatives.

• [1] PubChem. (4-Methylpentan-2-yl)[1-(pyridin-2-yl)ethyl]amine. CID 43202568. XLogP3-AA = 2.8, Topological Polar Surface Area = 24.9 Ų. View Source

(2-Methylpentan-3-yl)[2-(pyridin-2-yl)ethyl]amine: Application Scenarios

Medicinal Chemistry: Amide Building Block

The secondary amine functionality of (2-Methylpentan-3-yl)[2-(pyridin-2-yl)ethyl]amine makes it a suitable nucleophile for amide bond formation. In medicinal chemistry programs, this compound can serve as a core scaffold for the synthesis of amide-containing analogs, which are prevalent in kinase inhibitors, GPCR ligands, and CNS-active agents. The 95-98% purity ensures consistent coupling efficiency and reduces purification burden .

Coordination Chemistry: Metal Ligand

The pyridin-2-yl-ethyl moiety provides a chelating site for metal coordination, while the branched 2-methylpentan-3-yl group introduces steric bulk that can fine-tune catalytic activity or enantioselectivity. This compound is particularly valuable for developing new catalysts or studying structure-activity relationships in organometallic chemistry [1].

Pharmacological Screening: CNS Target Exploration

Given the known affinity of related 2-(pyridin-2-yl)ethylamine derivatives for sigma receptors (e.g., lanicemine's NMDA channel blockade [2]), (2-Methylpentan-3-yl)[2-(pyridin-2-yl)ethyl]amine may be screened as part of a focused library targeting CNS indications. While no direct data exist for this specific compound, its structural homology suggests potential for ligand development in neuroscience research.

Application

Selection Property

Validation Focus

Amide-based library synthesis

Secondary amine reactivity

Coupling efficiency and yield

Organometallic catalyst development

Pyridin-2-yl-ethyl chelation & steric bulk

Metal complexation and catalytic activity

Neuroscience ligand screening

Structural homology to sigma-receptor ligands

Receptor binding and selectivity assays

• [1] Kuujia. (4-methylpentan-2-yl)[1-(pyridin-2-yl)ethyl]amine (CAS: 1038281-90-1) - structural analog used as ligand in coordination chemistry. View Source
• [2] Chemsrc. Lanicemine (AZD6765) - a low-trapping NMDA channel blocker with a Ki of 0.56-2.1 μM. View Source